Cas no 1369199-81-4 (4-Bromo-1-chloro-6-nitro-isoquinoline)
1369199-81-4 structure
Product Name:4-Bromo-1-chloro-6-nitro-isoquinoline
CAS No:1369199-81-4
MF:C9H4BrClN2O2
MW:287.497260093689
CID:4697476
Update Time:2023-11-22
4-Bromo-1-chloro-6-nitro-isoquinoline Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-1-chloro-6-nitroisoquinoline
- 4-Bromo-1-chloro-6-nitro-isoquinoline
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- Inchi: 1S/C9H4BrClN2O2/c10-8-4-12-9(11)6-2-1-5(13(14)15)3-7(6)8/h1-4H
- InChI Key: XITPXUHGYLYZLX-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C2C=CC(=CC=21)[N+](=O)[O-])Cl
Computed Properties
- Exact Mass: 285.91447 g/mol
- Monoisotopic Mass: 285.91447 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 58.7
- Molecular Weight: 287.50
4-Bromo-1-chloro-6-nitro-isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B681955-5mg |
4-Bromo-1-chloro-6-nitro-isoquinoline |
1369199-81-4 | 5mg |
$ 282.00 | 2023-04-18 | ||
| TRC | B681955-10mg |
4-Bromo-1-chloro-6-nitro-isoquinoline |
1369199-81-4 | 10mg |
$ 529.00 | 2023-04-18 | ||
| TRC | B681955-25mg |
4-Bromo-1-chloro-6-nitro-isoquinoline |
1369199-81-4 | 25mg |
$ 1154.00 | 2023-04-18 | ||
| TRC | B681955-50mg |
4-Bromo-1-chloro-6-nitro-isoquinoline |
1369199-81-4 | 50mg |
$ 2193.00 | 2023-04-18 | ||
| Enamine | EN300-7443264-0.05g |
4-bromo-1-chloro-6-nitroisoquinoline |
1369199-81-4 | 95.0% | 0.05g |
$212.0 | 2025-03-11 | |
| Enamine | EN300-7443264-0.1g |
4-bromo-1-chloro-6-nitroisoquinoline |
1369199-81-4 | 95.0% | 0.1g |
$317.0 | 2025-03-11 | |
| Enamine | EN300-7443264-0.25g |
4-bromo-1-chloro-6-nitroisoquinoline |
1369199-81-4 | 95.0% | 0.25g |
$452.0 | 2025-03-11 | |
| Enamine | EN300-7443264-0.5g |
4-bromo-1-chloro-6-nitroisoquinoline |
1369199-81-4 | 95.0% | 0.5g |
$713.0 | 2025-03-11 | |
| Enamine | EN300-7443264-1.0g |
4-bromo-1-chloro-6-nitroisoquinoline |
1369199-81-4 | 95.0% | 1.0g |
$914.0 | 2025-03-11 | |
| Enamine | EN300-7443264-2.5g |
4-bromo-1-chloro-6-nitroisoquinoline |
1369199-81-4 | 95.0% | 2.5g |
$1791.0 | 2025-03-11 |
4-Bromo-1-chloro-6-nitro-isoquinoline Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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